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Compound of Interest

Compound Name: ML367

Cat. No.: B609157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML367 is a potent small molecule inhibitor of ATPase family AAA domain-containing protein 5

(ATAD5) stabilization.[1][2] It functions by blocking DNA repair pathways, making it a valuable

tool for research in oncology and DNA damage response.[3][4][5] Accurate and consistent

experimental results hinge on the proper preparation and storage of ML367 stock solutions.

These protocols provide detailed guidelines to ensure the stability and reliability of ML367 for in

vitro and cell-based assays.

Chemical and Physical Properties
A foundational understanding of ML367's properties is essential for accurate stock solution

preparation. Key quantitative data are summarized below.

Property Value Source(s)

Molecular Formula C₁₉H₁₂F₂N₄ [1]

Molecular Weight 334.32 g/mol

Appearance Solid Powder [6]

CAS Number 381168-77-0 [7]
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Solubility
ML367 exhibits high solubility in dimethyl sulfoxide (DMSO) but is poorly soluble in aqueous

solutions and ethanol.[5] Fresh, anhydrous DMSO is highly recommended for optimal solubility.

[5]

Solvent Solubility Notes Source(s)

DMSO
≥ 67 mg/mL (≥ 200

mM)

Various suppliers

report values up to

125 mg/mL.

[1][5][8]

Ethanol Insoluble

Not a recommended

solvent for primary

stock solutions.

[5]

Water Insoluble

Not a recommended

solvent for primary

stock solutions.

[5]

Culture Media Poorly soluble
Direct dissolution is

not advised.

Recommended Protocols for Stock Solution
Preparation
This section details the step-by-step protocol for preparing a 10 mM stock solution of ML367 in

DMSO. This concentration is suitable for subsequent dilution to typical working concentrations

(e.g., 0-40 µM) for cell-based assays.[1][2]

Materials:

ML367 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials
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Calibrated analytical balance

Vortex mixer

Pipettes

Protocol: Preparing a 10 mM ML367 Stock Solution

Pre-Weighing Preparation: Before opening, bring the vial of ML367 powder to room

temperature for at least 15-20 minutes to prevent condensation.

Weighing ML367: Carefully weigh out the desired amount of ML367 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out

3.34 mg of ML367.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 334.32 g/mol = 0.00334 g = 3.34 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

ML367 powder. To make a 10 mM stock from 3.34 mg of ML367, add 1.0 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure no

particulates are visible. Gentle warming in a water bath (37°C) for 5-10 minutes can aid

dissolution if needed.

Ready for Use: The stock solution is now ready for use or for aliquoting and storage.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM ML367 stock solution.
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Storage and Stability
Proper storage is critical to maintain the chemical integrity and activity of ML367. It is strongly

recommended to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw

cycles, which can degrade the compound.[5][9]

Storage Recommendations for ML367

Form Temperature Duration Notes Source(s)

Powder -20°C Up to 3 years

Keep tightly

sealed in a cool,

dry, well-

ventilated area.

[1][6][8]

4°C Up to 2 years
For shorter-term

storage.
[1][8]

In DMSO -80°C
6 months - 2

years

Recommended

for long-term

storage of

aliquots.

[1][9]

-20°C 1 month - 1 year

Suitable for

intermediate-

term storage.

[5][9]

Note: The reported stability of solutions varies between suppliers. For critical experiments, it is

advisable to use solutions stored at -80°C for no longer than 6 months.

ML367 Mechanism of Action
ML367 inhibits the stabilization of ATAD5, a protein involved in the DNA damage response.[3]

[4] By preventing the damage-induced increase in ATAD5 protein levels, ML367 disrupts

downstream DNA repair processes, including RPA32 and CHK1 phosphorylation.[1][5] This can

sensitize cancer cells to DNA damaging agents, particularly those with deficiencies in other

repair pathways like the PARP1-dependent pathway.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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